Cas no 1806697-71-1 (4-(Hydroxymethyl)-3-iodophenylhydrazine)

• Product Name: 4-(Hydroxymethyl)-3-iodophenylhydrazine
• CAS No: 1806697-71-1
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• CID: 4934378
• Update Time: 2025-05-26

4-(Hydroxymethyl)-3-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-3-iodophenylhydrazine

• Inchi： 1S/C7H9IN2O/c8-7-3-6(10-9)2-1-5(7)4-11/h1-3,10-11H,4,9H2
• InChI Key： QCCFRZSOYAZPCP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CO)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3

Additional information on 4-(Hydroxymethyl)-3-iodophenylhydrazine

Introduction to 4-(Hydroxymethyl)-3-iodophenylhydrazine (CAS No. 1806697-71-1)

4-(Hydroxymethyl)-3-iodophenylhydrazine, identified by its CAS number 1806697-71-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and as a key intermediate in synthetic organic chemistry. The unique structural features of this molecule, particularly the presence of both a hydroxymethyl group and an iodophenyl moiety, make it a valuable building block for constructing more complex pharmacophores.

The hydroxymethyl group (-CH₂OH) introduces a hydrophilic character to the molecule, which can be exploited to enhance solubility and bioavailability in drug formulations. This feature is particularly important in medicinal chemistry, where optimizing pharmacokinetic properties is crucial for the efficacy of therapeutic agents. On the other hand, the iodophenyl group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

In recent years, 4-(Hydroxymethyl)-3-iodophenylhydrazine has been explored in several cutting-edge research areas. One notable application is in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The combination of the hydroxymethyl and iodophenyl groups allows for the construction of complex scaffolds that can interact with target enzymes with high specificity. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, where the iodophenyl group facilitates the introduction of aryl rings into the drug molecule through cross-coupling reactions.

The compound has also found relevance in the development of antiviral agents. The ability to modify the phenyl ring through palladium-catalyzed reactions has enabled researchers to create derivatives with enhanced antiviral activity. Notably, derivatives of 4-(Hydroxymethyl)-3-iodophenylhydrazine have been investigated for their potential to inhibit viral proteases and polymerases, which are essential for viral replication. These studies highlight the compound's role as a precursor in designing molecules that can disrupt viral life cycles.

In addition to its applications in drug discovery, 4-(Hydroxymethyl)-3-iodophenylhydrazine has been utilized in materials science research. The presence of both functional groups makes it a suitable candidate for synthesizing polymers and conjugates with tailored properties. For example, researchers have employed this compound to develop polymers with enhanced biodegradability and biocompatibility, which are crucial for biomedical applications such as drug delivery systems and tissue engineering.

The synthesis of 4-(Hydroxymethyl)-3-iodophenylhydrazine

The chemical reactivity of 4-()-3-i odoph en y l hy dr az ine strong >) is another area of active research. The hydroxymethyl strong > group can participate in various transformations, including oxidation to form aldehydes or carboxylic acids, or reduction to form alcohols. Similarly, the iodophenyl strong > group can undergo nucleophilic substitution or elimination reactions, depending on reaction conditions. These reactivities have been exploited to generate a wide range of derivatives with diverse biological activities.

In conclusion, 4-(Hy dro x ym eth yl str on g >)-3-i od o ph en y l hy d r az ine str on g >) (CAS No. 1806697-71-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable its use as a key intermediate in synthesizing complex molecules for drug development, while also serving as a precursor for advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in both academic and industrial chemistry.